Cas no 514-78-3 (canthaxanthin)

canthaxanthin Properties

Names and Identifiers

• canthaxanthin
• 4,4'-DIKETO-BETA-CAROTENE
• 4',4-DIOXO-B-CAROTENE
• FOOD ORANGE 8
• E 161 G
• BETA,BETA-CAROTENE-4,4'-DIONE
• BETA,BETA'-CAROTIN-4,4'-DIONE
• B,B-CAROTENE-4,4'DIONE
• all-trans-Canthaxanthin
• Canthaxanthin (trans)
• CANTHAXANTHIN(AS) (In Solution)
• CANTHAXANTHIN(AS) (In Solution) PrintBack
• CANTHAXANTHIN(RG)
• CANTHAXANTHIN, trans-(AS)
• β-Carotin-4,4'-dione
• 2,4,4-Trimethyl-3-[3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-3-oxo-1-cyclohexenyl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-2-en-1-one
• E 161g
• Milk chocolate brown
• 4,4'-dioxo-beta-carotene
• 514-78-3
• Carophyll Red
• beta-Carotene-4,4'-dione
• Orobronze
• all-trans-beta-carotene-4,4'-dione
• +Expand

• MDL： MFCD00016364
• InChIKey： FDSDTBUPSURDBL-DKLMTRRASA-N
• Inchi： InChI=1S/C40H52O2/c1-29(17-13-19-31(3)21-23-35-33(5)37(41)25-27-39(35,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-36-34(6)38(42)26-28-40(36,9)10/h11-24H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20+
• SMILES： CC(/C=C/C(C(C)(CCC1=O)C)=C1C)=C\C=C\C(C)=C\C=C\C=C(C)\C=C\C=C(C)\C=C\C(C(C)(CCC2=O)C)=C2C

Computed Properties

• Exact Mass: 564.39700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Monoisotopic Mass: 564.396731
• Heavy Atom Count: 42
• Complexity: 1270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 10.96380
• PSA: 34.14000
• Merck: 13,1758
• Refractive Index: 1.575
• Boiling Point: 717.0±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• Flash Point: 253.9±24.3 °C
• Color/Form: Not determined
• Solubility: Insoluble in water
• Density: 1.0±0.1 g/cm3

canthaxanthin Security Information

• RTECS：GA0875000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： 45-36/37/39-28A-26
• Packing Group：II
• Packing Group：II
• Risk Phrases：R25; R36/37/38
• Hazard Level：6.1
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：-20°C, protect from light, stored under nitrogen
• Signal Word：Warning

canthaxanthin Customs Data

• HS CODE：3204199000
• Customs Data：

  China Customs Code:

  3204199000

Related Categories

• Other Chemical Reagents